N~2~-(4-isopropylphenyl)-N~1~-(4-methylbenzyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-4-propan-2-ylanilino]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C25H28N2O3S/c1-19(2)22-13-15-23(16-14-22)27(31(29,30)24-7-5-4-6-8-24)18-25(28)26-17-21-11-9-20(3)10-12-21/h4-16,19H,17-18H2,1-3H3,(H,26,28)
• InChI Key: BZDIUBRVOZEVEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN(C2=CC=C(C=C2)C(C)C)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C25H28N2O3S
• Molecular Weight: 436.6 g/mol

Description

The compound is a type of amide, which is a common functional group in organic chemistry. Amides are derivatives of carboxylic acids where the hydroxyl group has been replaced by an amine or ammonia. The general structure of an amide is R-CO-NR’R’‘, where R, R’, and R’’ represent alkyl or aryl groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the specific arrangement of its atoms and the bonds between them. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

Amides can participate in a variety of chemical reactions. One of the most common is hydrolysis, where the amide is broken down into a carboxylic acid and an amine or ammonia under the addition of water.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as melting point, boiling point, solubility, and reactivity. These properties are determined by the compound’s molecular structure and the nature of the functional groups present.

Mechanism of Action

The mechanism of action of a compound refers to how it behaves in a chemical reaction or a biological system. Without more specific information, it’s difficult to provide a detailed analysis.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds may be toxic, corrosive, or flammable. Without more specific information, it’s difficult to provide a detailed analysis.

Future Directions

The future directions for research into this compound would depend on its potential applications. For example, if the compound has medicinal properties, future research might focus on drug development and clinical trials.